t-butyloxycarbonyltyrosyl-glycyl-glycyl-phenylalanyl-psi(thioamide)leucyl benzyl ester
t-butyloxycarbonyltyrosyl-glycyl-glycyl-phenylalanyl-psi(thioamide)leucyl benzyl ester
Brand Name:
Vulcanchem
CAS No.:
125482-08-8
VCID:
VC0237306
InChI:
InChI=1S/C40H51N5O9S/c1-26(2)20-33(38(51)53-25-29-14-10-7-11-15-29)43-37(50)32(22-27-12-8-6-9-13-27)45-55-35(48)24-41-34(47)23-42-36(49)31(44-39(52)54-40(3,4)5)21-28-16-18-30(46)19-17-28/h6-19,26,31-33,45-46H,20-25H2,1-5H3,(H,41,47)(H,42,49)(H,43,50)(H,44,52)/t31-,32-,33-/m0/s1
SMILES:
CC(C)CC(C(=O)OCC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NSC(=O)CNC(=O)CNC(=O)C(CC3=CC=C(C=C3)O)NC(=O)OC(C)(C)C
Molecular Formula:
C40H51N5O9S
Molecular Weight:
777.9 g/mol
t-butyloxycarbonyltyrosyl-glycyl-glycyl-phenylalanyl-psi(thioamide)leucyl benzyl ester
CAS No.: 125482-08-8
Main Products
VCID: VC0237306
Molecular Formula: C40H51N5O9S
Molecular Weight: 777.9 g/mol
| CAS No. | 125482-08-8 |
|---|---|
| Product Name | t-butyloxycarbonyltyrosyl-glycyl-glycyl-phenylalanyl-psi(thioamide)leucyl benzyl ester |
| Molecular Formula | C40H51N5O9S |
| Molecular Weight | 777.9 g/mol |
| IUPAC Name | benzyl (2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-3-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]acetyl]amino]acetyl]sulfanylamino]-3-phenylpropanoyl]amino]-4-methylpentanoate |
| Standard InChI | InChI=1S/C40H51N5O9S/c1-26(2)20-33(38(51)53-25-29-14-10-7-11-15-29)43-37(50)32(22-27-12-8-6-9-13-27)45-55-35(48)24-41-34(47)23-42-36(49)31(44-39(52)54-40(3,4)5)21-28-16-18-30(46)19-17-28/h6-19,26,31-33,45-46H,20-25H2,1-5H3,(H,41,47)(H,42,49)(H,43,50)(H,44,52)/t31-,32-,33-/m0/s1 |
| Standard InChIKey | AOINYLVQHQZRPH-ZDCRTTOTSA-N |
| Isomeric SMILES | CC(C)C[C@@H](C(=O)OCC1=CC=CC=C1)NC(=O)[C@H](CC2=CC=CC=C2)NSC(=O)CNC(=O)CNC(=O)[C@H](CC3=CC=C(C=C3)O)NC(=O)OC(C)(C)C |
| SMILES | CC(C)CC(C(=O)OCC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NSC(=O)CNC(=O)CNC(=O)C(CC3=CC=C(C=C3)O)NC(=O)OC(C)(C)C |
| Canonical SMILES | CC(C)CC(C(=O)OCC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NSC(=O)CNC(=O)CNC(=O)C(CC3=CC=C(C=C3)O)NC(=O)OC(C)(C)C |
| Synonyms | Boc-TGGP-CSNH-LB Boc-Tyr-Gly-Gly-Phe-psi(CSNH)Leu-O-Bzl t-butyloxycarbonyltyrosyl-glycyl-glycyl-phenylalanyl-psi(thioamide)leucyl benzyl este |
| PubChem Compound | 195436 |
| Last Modified | Nov 11 2021 |
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